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Introduction

Nitroso-PSAP, chemically known as 2-Nitroso-5-(N-n-propyl-N-(3-sulfopropyl)amino)phenol, is
a highly sensitive and water-soluble chromogenic reagent. It is particularly valued in analytical
chemistry and clinical diagnostics for its ability to form intensely colored complexes with metal
ions, most notably with ferrous iron (Fe2*). This property makes it an excellent tool for the
spectrophotometric determination of iron in various biological and environmental samples. This
guide provides a comprehensive overview of the chemical properties of Nitroso-PSAP, its
synthesis (to the extent publicly available), reactivity, and detailed protocols for its application in
iron assays.

Chemical and Physical Properties

Nitroso-PSAP is a yellow to yellowish-brown powder with a defined set of physicochemical
properties that are crucial for its application as an analytical reagent.[1][2][3] These properties
are summarized in the table below for easy reference.
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Property

Value

Reference

Chemical Name

2-Nitroso-5-(N-n-propyl-N-(3-

sulfopropyl)amino)phenol

[1](3]

CAS Number 80459-15-0 [1][2]13]

Molecular Formula C12H18N20sS [1112][3]

Molecular Weight 302.35 g/mol [11121[3]
Yellow or yellowish-brown

Appearance [1112][3]
powder

Purity > 97% [11[2][3]
Soluble in water, forming a

Solubility clear, reddish-orange solution [1112][3]
(0.04% wiv)

Melting Point 165-170 °C (decomposes) [4]

Predicted pKa

1.73+0.50

[4]

Storage

2-8 °C, protected from

moisture and light

[1](21[3]

Stability

At least 12 months at 2-8°C

[1](2]

Synthesis of Nitroso-PSAP

A detailed, step-by-step synthesis protocol for Nitroso-PSAP is not readily available in publicly
accessible scientific literature or patents, suggesting it may be proprietary. However, the
synthesis of structurally related sulfonated nitrosophenol derivatives generally involves a multi-
step process. A plausible synthetic route can be inferred from general organic chemistry
principles and published methods for analogous compounds.

A likely pathway involves the N-alkylation of an aminophenol derivative, followed by sulfonation
and finally nitrosation. For instance, the synthesis could potentially start from a substituted
aminophenol, which is first reacted with a propyl halide and then with a sulfonating agent. The
final step would be the introduction of the nitroso group at the ortho position to the hydroxyl
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group. The nitrosation of phenolic compounds is a well-established reaction, often carried out
using nitrous acid (generated in situ from sodium nitrite and a mineral acid).

Reactivity and Metal Chelation

The utility of Nitroso-PSAP as a chromogenic reagent stems from its ability to form stable,

intensely colored chelate complexes with various divalent and trivalent metal ions. The key

functional groups involved in this chelation are the ortho-hydroxyl and nitroso groups on the
phenyl ring.

Reaction with Ferrous Iron (Fe?*)

Nitroso-PSAP is particularly sensitive and specific for the detection of ferrous iron (Fe2*). In
the presence of Fe2*, Nitroso-PSAP forms a stable, green-colored complex.[5] This reaction is
rapid and forms the basis for a direct colorimetric assay for iron. The reaction can be
represented as follows:

Fe2* + 2 Nitroso-PSAP - [Fe(Nitroso-PSAP):] (Green Complex)

The resulting complex exhibits a maximum absorbance (Amax) at approximately 756 nm, with a
high molar absorptivity (g) of over 44,000 L-mol~1-cm~2.[1][2][3] This high molar absorptivity
contributes to the excellent sensitivity of iron detection using this method.
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Reactivity with Other Metal lons
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Besides iron, Nitroso-PSAP also forms colored complexes with other transition metal ions,
including cobalt (Co2*), nickel (Ni2*), and copper (Cu2*).[5] The spectral properties of these
complexes are distinct from the iron complex, allowing for the potential simultaneous or
selective determination of these metals.

Molar
Absorptivity
Metal lon Complex Color Amax (nm) Reference

(€)

(L-mol~*-cm™?)

Fe2* Green 756 > 44,000 [112113]
Coz* - 490 4.0 x 10 5]
Niz+ - 394 2.6 x 10* 5]
Cuz* - 429 2.8 x 104 5]

Experimental Protocols

Nitroso-PSAP is widely used in quantitative assays for iron in various biological samples.
Below are detailed methodologies for its use in a standard colorimetric assay and a flow
injection analysis setup.

Spectrophotometric Determination of Iron in Serum
(Microplate Assay)

This protocol describes a direct colorimetric method for the quantitative determination of iron in
serum, adapted from commercially available assay kits.

Principle: Iron bound to transferrin is released in a weakly acidic buffer containing a reducing
agent, which reduces Fe3* to Fe2*. The resulting Fe2* reacts with Nitroso-PSAP to form a
colored complex, the absorbance of which is measured at 750-760 nm.

Materials:

¢ Nitroso-PSAP solution
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o Buffer A (weakly acidic buffer with a reducing agent)
» Buffer B (reaction buffer)

e lron Standard (e.g., 200 pg/dL)

e Microplate reader

» 96-well microplate

e Precision pipettes

Procedure:

e Sample Preparation:

o Serum or plasma samples should be centrifuged to remove any insoluble material. EDTA-
plasma is not suitable as EDTA can interfere with the assay.

o For tissue extracts or cell lysates, centrifugation is also recommended. The pH of the
sample should be adjusted to 2.0-8.0 if necessary.

e Assay Protocol:

o Add 15 uL of blank (deionized water), iron standard, or sample to individual wells of the
96-well plate.

o Add 160 pL of Buffer A to each well. Mix gently and incubate for 10 minutes at room
temperature. This step releases iron from transferrin and reduces it to the ferrous state.

o Prepare the Color Developer Solution by mixing Buffer B and the Chromogen (Nitroso-
PSAP) solution according to the kit instructions.

o Add 75 puL of the Color Developer Solution to each well. Mix and incubate for 5 minutes at
room temperature to allow for color development.

o Read the absorbance at 750 nm using a microplate reader. An acceptable wavelength
range is 730-770 nm.[1]
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e Calculation:

o Subtract the absorbance of the blank from the absorbance of the standards and samples.

o Calculate the iron concentration in the samples using the absorbance of the known iron
standard.
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Sample Preparation

Serum/Plasma/Lysate

- J

4 N

Assay Procedure

Add 15 pL of Sample/Standard/Blan@

Add 160 pL of Buffer A

Incubate 10 min at RT

Add 75 pL of Color Developer (Nitroso-PSAP)

Incubate 5 min at RT
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Flow Injection Analysis (FIA) for Iron Determination

Nitroso-PSAP is also suitable for use in automated flow injection analysis (FIA) systems,
which allow for rapid and high-throughput analysis of iron in water samples.

Principle: A small, precisely defined volume of the sample is injected into a continuously flowing
carrier stream. This sample zone then merges with a reagent stream containing Nitroso-
PSAP. The reaction occurs as the mixture travels through a reaction coil, and the absorbance
of the colored complex is measured in a flow-through detector.

System Configuration:

Peristaltic pump

Injection valve

Reaction coil

Flow-through spectrophotometric detector

Data acquisition system

Reagents:

o Carrier stream (e.g., deionized water)

* Reagent stream: Nitroso-PSAP solution in a suitable buffer (workable pH range is 5.6-10.1).

[5]

e Reducing agent (if determination of total iron is required) may be included in the reagent
stream or a separate stream.

Procedure:

o Set up the FIA manifold with the pump, injection valve, reaction coil, and detector.

o Pump the carrier and reagent solutions through the system until a stable baseline is
achieved.
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Inject a fixed volume of the iron standard or sample into the carrier stream.

The sample zone mixes with the reagent stream in the reaction coil, leading to the formation
of the Fe2*-Nitroso-PSAP complex.

The absorbance of the complex is measured as it passes through the detector, resulting in a
peak.

The peak height or area is proportional to the iron concentration in the sample.

A calibration curve is constructed by injecting a series of iron standards of known

Peristaltic Pump

concentrations.

Reagent Stream
(Nitroso-PSAP)

Reaction Coil

:

\

\

Data AcquisitionT
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Conclusion

Nitroso-PSAP is a robust and highly effective chromogenic reagent for the quantitative
determination of iron and other metal ions. Its excellent water solubility, high sensitivity, and the
stability of its metal complexes make it a valuable tool in both research and clinical settings.
While the specific details of its synthesis are not widely published, its application in
spectrophotometric and flow injection analysis methods is well-documented and provides a
reliable means for accurate metal ion quantification. The detailed protocols and data presented
in this guide offer a solid foundation for researchers and professionals looking to employ
Nitroso-PSAP in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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